3-Allophanoylcoumarin

• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol
• IUPAC Name: N-carbamoyl-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C11H8N2O4/c12-11(16)13-9(14)7-5-6-3-1-2-4-8(6)17-10(7)15/h1-5H,(H3,12,13,14,16)
• InChI Key: LPFVRLBVIJOWBJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NC(=O)N

Description

3-Allophanoylcoumarin is a natural product that is found in various plants and has been identified as a potent compound with several biological activities. This compound has attracted the attention of researchers due to its unique structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of 3-Allophanoylcoumarin is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in learning and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Allophanoylcoumarin are diverse and include the inhibition of inflammation, oxidative stress, and cancer cell proliferation. It has also been shown to enhance insulin sensitivity and improve glucose metabolism, making it a potential therapeutic agent for the treatment of diabetes. Additionally, it has been shown to have antimicrobial properties, making it a potential agent for the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Allophanoylcoumarin in lab experiments include its potent biological activities, its ability to inhibit specific enzymes and receptors, and its unique structure. However, the limitations of using this compound in lab experiments include its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 3-Allophanoylcoumarin, including the identification of its precise mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a therapeutic agent for the treatment of various diseases. Additionally, the investigation of the compound's pharmacokinetics and toxicity profile will be important for its potential use in clinical settings. Finally, the exploration of the compound's interactions with other drugs and its potential for drug-drug interactions will be important for its safe and effective use.

Synthesis Methods

The synthesis of 3-Allophanoylcoumarin can be achieved through several methods, including the Perkin reaction, Pechmann condensation, and Knoevenagel condensation. The most commonly used method is the Perkin reaction, which involves the condensation of salicylic acid with coumarin in the presence of an acid catalyst. This method has been optimized to produce 3-Allophanoylcoumarin with high yield and purity.

Scientific Research Applications

3-Allophanoylcoumarin has been extensively studied for its biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. It has also been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. The compound's ability to inhibit the activity of certain enzymes and receptors has been identified as a possible mechanism of action for its biological activities.